Cas no 1068515-19-4 (4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzonitrile)

• Product Name: 4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzonitrile
• CAS No: 1068515-19-4
• MF: C₁₆H₁₂N₄O
• MW: 276.292682647705
• CID: 2152574
• Update Time: 2023-08-05

4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-hydroxy-3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)benzonitrile
• BDBM50361137
• 4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzonitrile

• Inchi： 1S/C16H12N4O/c1-11-15(13-7-5-12(10-17)6-8-13)16(21)20(19-11)14-4-2-3-9-18-14/h2-9,19H,1H3
• InChI Key： BJYOHPPWOPQBJO-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C#N)=CC=2)=C(C)NN1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 496
• Topological Polar Surface Area: 69